Cas no 2270907-19-0 ((5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone)

(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone is a brominated pyridine derivative featuring a piperidinyl carbonyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine substituent enhances reactivity for further functionalization, while the methyl group contributes to steric and electronic modulation. The piperidine ring provides conformational flexibility, making it suitable for targeting diverse biological systems. Its well-defined structure and synthetic accessibility facilitate applications in drug discovery, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone structure

2270907-19-0 structure

Product Name:(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone

CAS No:2270907-19-0

MF:C₁₂H₁₅BrN₂O

MW:283.164302110672

MDL:MFCD31613901

CID:4783750

Update Time:2025-06-27

(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

- (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone
- (5-Bromo-4-methyl-pyridin-2-yl)-piperidin-1-yl-methanone
- (5-Bromo-4-methylpyridin-2-yl)(piperidin-1-yl)methanone
- MDL： MFCD31613901
- Inchi： 1S/C12H15BrN2O/c1-9-7-11(14-8-10(9)13)12(16)15-5-3-2-4-6-15/h7-8H,2-6H2,1H3
- InChI Key： GRZPPVFJQZZUNR-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1C)C(N1CCCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 2.5
Topological Polar Surface Area: 33.2

(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185244-5g	(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone, 95%	2270907-19-0	95%	5g	$1733.00	2023-09-07

(5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Additional information on (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone

The Compound CAS No 2270907-19-0: (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone

The compound with CAS No 2270907-19-0, known as (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and methyl groups, linked to a piperidine moiety through a ketone group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial applications.

Recent studies have highlighted the potential of (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The bromine substitution on the pyridine ring is particularly significant, as it enhances the molecule's electronic properties, facilitating interactions with biomolecules such as enzymes and receptors. This makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its medicinal applications, this compound has also found utility in materials science. The piperidine moiety contributes to the molecule's flexibility and stability, making it suitable for use in polymer synthesis and as an additive in advanced materials. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable manufacturing processes.

The synthesis of (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yl-methanone involves a series of carefully designed reactions that ensure high purity and yield. Researchers have optimized synthetic pathways to minimize waste and maximize efficiency, aligning with contemporary environmental standards. These methods often involve multi-component reactions or catalytic processes, underscoring the compound's versatility in chemical synthesis.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. Such detailed characterization is crucial for understanding its behavior in different chemical environments and for predicting its performance in practical applications.

Looking ahead, the compound's unique properties position it as a key player in future innovations across multiple disciplines. Its role in drug discovery continues to evolve, with ongoing research focusing on its pharmacokinetics and bioavailability. Meanwhile, its application in materials science is expected to expand as new technologies emerge that demand high-performance materials.

In conclusion, (5-Bromo-4-methylpyridin-2-yl)-piperidin-1-yllmethanone (CAS No 2270907-19) is a versatile and valuable compound with diverse applications. Its distinctive structure and functional groups make it an essential component in modern chemical research and industry. As scientific advancements continue to unfold, this compound will undoubtedly play an increasingly important role in shaping future innovations.